Cas no 145214-57-9 (Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl-)

• Product Name: Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl-
• CAS No: 145214-57-9
• MF: C₃₀H₂₄O₆P₂
• MW: 542.455490112305
• MDL: MFCD09753004
• CID: 101795
• PubChem ID: 329753361
• Update Time: 2025-07-15

Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl-
• (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine)
• [2-[2-[bis(furan-2-yl)phosphanyl]-6-methoxyphenyl]-3-methoxyphenyl]-bis(furan-2-yl)phosphane
• 2-furyl-MeOBIPHEP
• SL-A108-1
• SL-A108-2
• (6,6'-dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine)
• SCHEMBL642670
• (S)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine)
• CS-0086650
• (S)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine), >=97%, optical purity ee: >=99%
• (6,6'-Dimethoxy[1,1'-biphenyl]-2,2'-diyl)bis[di(furan-2-yl)phosphane]
• (R)-(+)-2,2/'-Bis(di-2-furanylphosphino)-6,6/'-dimethoxy-1,1/'-biphenyl,min.97per cent
• Phosphine, 1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl-
• (R)-(+)-2,2'-Bis(di-2-furanylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
• (S)-(-)-2,2'-Bis(di-2-furanylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
• (S)-(6,6(2)-Dimethoxybiphenyl-2,2(2)-diyl)bis(di-2-furylphosphine)
• (R)-(+)-2,2'-Bis(di-2-furanylphosphino)-6,6'-dimethoxy-1,1'-biphenyl,min.97%
• 145214-57-9
• VFA21459
• J-008072
• ABGYJVGTLXSMBM-UHFFFAOYSA-N
• (S)-(-)-2,2'-Bis(di-2-furylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
• (S)-(-)-2,2/'-Bis(di-2-furanylphosphino)-6,6/'-dimethoxy-1,1/'-biphenyl,min.97per cent
• MFCD09753004
• (S)-2-Furyl-MeOBIPHEP
• J-008073
• DTXSID80571223
• (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(di-2-furylphosphine), >=97%, optical purity ee: >=99%
• 145214-59-1
• (S)-(-)-2,2'-Bis(di-2-furanylphosphino)-6,6'-dimethoxy-1,1'-biphenyl,min.97%
• {2'-[BIS(FURAN-2-YL)PHOSPHANYL]-6,6'-DIMETHOXY-[1,1'-BIPHENYL]-2-YL}BIS(FURAN-2-YL)PHOSPHANE

• MDL： MFCD09753004
• Inchi： 1S/C30H24O6P2/c1-31-21-9-3-11-23(37(25-13-5-17-33-25)26-14-6-18-34-26)29(21)30-22(32-2)10-4-12-24(30)38(27-15-7-19-35-27)28-16-8-20-36-28/h3-20H,1-2H3
• InChI Key： ABGYJVGTLXSMBM-UHFFFAOYSA-N
• SMILES： P(C1=CC=CO1)(C1=CC=CO1)C1=CC=CC(=C1C1=C(C=CC=C1P(C1=CC=CO1)C1=CC=CO1)OC)OC

Computed Properties

• Exact Mass: 542.10500
• Monoisotopic Mass: 542.10481248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5

Experimental Properties

• Color/Form: Not available
• Stability/Shelf Life: store cold
• PSA: 98.20000
• LogP: 5.25920
• Solubility: Not available

Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl-

Phosphine, 1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl

The compound Phosphine, 1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl (CAS No: 1452-14-57-9) is a highly specialized organophosphorus compound with a complex molecular structure. This compound has garnered significant attention in the fields of materials science and catalysis due to its unique electronic properties and potential applications in advanced materials and chemical processes.

The molecular structure of this phosphine is characterized by a central biphenyl core with two methoxy groups at the 6 and 6' positions. This core is connected to two furan rings via a diyl linkage. The presence of the furan groups introduces additional electronic complexity and reactivity to the molecule. The stereochemistry at the (R) configuration adds another layer of specificity to its properties.

Recent studies have highlighted the potential of this compound as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metals such as palladium and platinum has been explored in various catalytic cycles, including cross-coupling reactions and hydrogenation processes. The biphenyl core provides rigidity to the molecule, which is crucial for maintaining specific coordination geometries with metal centers.

In addition to its catalytic applications, this phosphine has shown promise in the synthesis of novel materials with tailored electronic properties. Researchers have investigated its use in the formation of metal-organic frameworks (MOFs) and coordination polymers. The combination of the furan rings and the biphenyl core allows for versatile interactions within these frameworks.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the biphenyl derivative followed by functionalization with furan groups. The stereochemistry at the (R) configuration is achieved through enantioselective synthesis techniques, ensuring high optical purity.

One of the most recent advancements in understanding this compound's properties comes from computational studies using density functional theory (DFT). These studies have provided insights into its electronic structure and reactivity patterns. The calculations reveal that the molecule exhibits significant electron-donating abilities due to the conjugation between the phosphorus atom and the aromatic rings.

Furthermore, this phosphine has been explored as a potential candidate for use in photovoltaic devices. Its ability to act as an electron donor in organic solar cells has been tested under various conditions. Initial results suggest that it could enhance charge transfer processes in these devices.

In terms of stability and handling, this compound is generally stable under normal storage conditions but requires protection from moisture and oxygen due to its reactive nature. Proper handling procedures are essential to ensure safety during synthesis and experimentation.

The application of this phosphine in asymmetric catalysis has also been a focal point of recent research efforts. Its chiral nature makes it particularly suitable for inducing enantioselectivity in various organic transformations. Studies have demonstrated its effectiveness in asymmetric hydrogenation reactions involving ketones and alkenes.

In conclusion, Phosphine, 1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-di-2-furanyl (CAS No: 1452-14-57-9) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique molecular architecture and electronic properties make it a valuable tool for researchers in chemistry and materials science.